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Compound of Interest

Compound Name: 3,4,5-Trifluoroanisole

Cat. No.: B1362294

In the landscape of modern drug discovery and materials science, fluorinated aromatic
compounds represent a class of high-value building blocks. The strategic incorporation of
fluorine atoms into organic scaffolds can profoundly influence a molecule's physicochemical
and biological properties, including metabolic stability, binding affinity, and electronic
characteristics. 3,4,5-Trifluoroanisole (CAS No. 203245-17-4) is an exemplar of such a
building block, serving as a key precursor in the synthesis of advanced pharmaceutical
intermediates and materials for organic light-emitting diodes (OLEDs)[1].

The precise determination of fundamental physical properties, such as melting and boiling
points, is a non-negotiable prerequisite for its effective use in research and development.
These parameters govern the selection of appropriate reaction conditions, purification
strategies (like distillation and recrystallization), and safe handling protocols. This guide
provides a comprehensive overview of the known physical properties of 3,4,5-Trifluoroanisole,
detailed experimental protocols for their verification, and the scientific rationale underpinning
these methodologies. It is designed for researchers, chemists, and drug development
professionals who require both authoritative data and a practical framework for its experimental

validation.

Physicochemical Properties: A Comparative
Overview

Accurate and reliable physical data is the bedrock of chemical synthesis. Below is a summary
of the reported physicochemical properties for 3,4,5-Trifluoroanisole. It is critical to note the
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discrepancy in reported melting point values found in scientific databases, a common challenge
in research that underscores the importance of independent experimental verification. For
context, data for the structurally related solid, 3,4,5-Trifluoroaniline, is also provided.

3,4,5-Trifluoroaniline (for

Property 3,4,5-Trifluoroanisole comparison)

CAS Number 203245-17-4[1][2][3] 163733-96-8[4][5]

Molecular Formula C7HsFsO[1][2][3] CeHaFsN[4][5]

Molecular Weight 162.11 g/mol [1][2][3] 147.10 g/mol [4][5][6]

Physical Form Low melting solid or liquid[3][7] E/;/]hite to grey/purple crystals{4]
Melting Point 20°C[3] or 52°CJ[7] 61 - 64°C[4][5]

Boiling Point 39°C @ 1 mmHg][3][7] 100.5°C (rough estimate)[4]
Density 1.285 g/cm3 (Predicted)[3] 1.351 g/cm3 (estimate)[4]

Note: The boiling point for 3,4,5-Trifluoroanisole is reported under vacuum. Its boiling point at
atmospheric pressure will be substantially higher.

Part I: Experimental Determination of Melting Point
The Principle of Melting Point as a Purity Criterion

The melting point of a crystalline solid is the temperature at which it transitions from the
ordered solid phase to the liquid phase. For a pure substance, this transition occurs over a very
narrow temperature range (typically <1°C). The presence of even minor impurities disrupts the
crystal lattice, which requires less energy to break apart. This results in two observable effects:
a depression of the melting point and a broadening of the melting range. Therefore, a sharp,
well-defined melting point is a reliable and time-honored indicator of high purity.

Methodology: Digital Melting Point Apparatus

This protocol describes the use of a modern digital melting point apparatus (e.g., a Mel-Temp
or similar device), which offers superior accuracy and safety compared to traditional oil bath
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methods. Given that 3,4,5-Trifluoroanisole is a low-melting solid, care must be taken to
ensure the starting temperature of the apparatus is well below the expected melting point.

Experimental Protocol:

o Sample Preparation (The Causality): The sample must be completely dry and finely
powdered. Moisture can act as an impurity, depressing the melting point. A fine powder
ensures uniform packing and efficient heat transfer within the capillary tube, which is critical
for observing a sharp, accurate transition.

o Place a small amount of the solid on a watch glass. If it appears coarse, gently crush it to
a fine powder using a spatula.

o If moisture is suspected, dry the sample under vacuum for several hours.
e Capillary Loading:

o Take a glass capillary tube (sealed at one end) and press the open end into the powdered
sample.

o Invert the tube and tap it gently on a hard surface to pack the sample into the sealed end.
The goal is a tightly packed column of 2-3 mm in height. An insufficient sample will be
difficult to observe, while too much sample will cause a temperature gradient and broaden
the observed melting range.

o Apparatus Setup and Measurement:

[e]

Insert the loaded capillary tube into the sample holder of the melting point apparatus.

o

Set the initial heating rate to be rapid (e.g., 10-15°C/minute) to quickly determine an
approximate melting range.

o

Allow the apparatus to cool significantly.

[¢]

Prepare a new sample and set the heating rate to a slow, controlled ramp (1-2°C/minute)
starting from a temperature at least 15-20°C below the approximate melting point found in
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the first run. A slow rate is essential to ensure the sample and thermometer are in thermal
equilibrium, preventing an overestimation of the melting temperature.

o Data Recording (The Self-Validating System):

Record the temperature (T1) at which the first drop of liquid appears.

o

[e]

Record the temperature (T2) at which the last crystal of the solid melts completely.

o

The melting point is reported as the range Tz - Ta.

Perform the determination in triplicate to ensure reproducibility. Consistent results validate

[¢]

the technique and the data.

Workflow for Melting Point Determination

Click to download full resolution via product page

Caption: Workflow for accurate melting point determination.

Part Il: Experimental Determination of Boiling Point
The Principle of Boiling Point and Vacuum Distillation

A liquid's boiling point is the temperature at which its vapor pressure equals the surrounding
atmospheric pressure. Since many complex organic molecules decompose at their
atmospheric boiling points, boiling points are often determined under reduced pressure
(vacuum). The Siwoloboff method is a micro-scale technique ideal for determining the boiling
point of small, valuable quantities of a liquid sample.
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Methodology: Micro-Boiling Point (Siwoloboff Method)

This technique relies on trapping a small bubble of air in an inverted capillary, which expands
upon heating and serves as a sensitive indicator of the liquid's vapor pressure.

Experimental Protocol:
o Apparatus Assembly:

o Attach a small test tube (e.g., a 75x10 mm fusion tube) containing 0.5 mL of 3,4,5-
Trifluoroanisole to a thermometer with a rubber band or wire. The bulb of the
thermometer should be level with the bottom of the test tube.

o Prepare a boiling point capillary by taking a standard melting point capillary and sealing it
with a flame approximately 5-10 mm from one end.

o Place this small, sealed capillary into the fusion tube with the open end down.

e Heating and Observation (The Causality):

[¢]

Immerse the entire assembly in a heating bath (an oil bath or a metal block on a hot plate).
o Begin heating gently while stirring the bath to ensure uniform temperature distribution.

o As the temperature rises, the air trapped in the inverted capillary will expand and a slow
stream of bubbles will emerge from the open end. This initial bubbling is due to simple
thermal expansion of the trapped air.

o As the liquid's boiling point is approached, its vapor pressure increases significantly,
forcing a rapid and continuous stream of bubbles from the capillary. This indicates that the
vapor pressure inside the capillary is now greater than the external pressure.

o Data Recording (The Self-Validating System):

o Once a continuous, rapid stream of bubbles is observed, turn off the heat and allow the
bath to cool slowly.
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o The stream of bubbles will slow and eventually stop. The exact temperature at which
bubbling ceases and the liquid just begins to be drawn back into the capillary is the boiling
point. At this precise moment, the vapor pressure of the liquid equals the pressure of the
surrounding system.

o Recording the temperature on both heating and cooling cycles and ensuring they are
consistent provides a self-validating measurement. Repeat the process to ensure
reproducibility.

Workflow for Micro-Boiling Point Determination
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Caption: Workflow for micro-scale boiling point determination.

Safety and Handling of Fluorinated Aromatic
Compounds

While a specific Safety Data Sheet (SDS) for 3,4,5-Trifluoroanisole is not widely available, the
handling precautions for structurally similar fluorinated compounds, such as fluoroanilines,
provide an authoritative guide.

o Engineering Controls: All handling of 3,4,5-Trifluoroanisole should be conducted in a
certified chemical fume hood to minimize inhalation exposure[8]. Use explosion-proof
ventilation and electrical equipment where appropriate[8].

¢ Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield that complies with
OSHA's 29 CFR 1910.133 or European Standard EN166 regulations|[8].
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o Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile) and a lab coat.
Avoid all direct skin contact.

o Respiratory Protection: If working outside of a fume hood or if aerosolization is possible,
use a NIOSH/MSHA or European Standard EN 149 approved respirator[8].

e Handling and Storage:
o Store in a tightly sealed container in a cool, dry, and well-ventilated area[9].
o Keep away from sources of ignition, heat, and strong oxidizing agents|[83].

o First Aid:

o In case of skin contact: Immediately wash with plenty of soap and water. Remove
contaminated clothing]8].

o In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Seek immediate medical attention[8].

o If inhaled: Move the victim to fresh air and keep at rest in a position comfortable for
breathing[8][10].

o If swallowed: Rinse mouth and call a poison center or physician if you feel unwell[8].

Conclusion

3,4,5-Trifluoroanisole is a valuable compound for the synthesis of next-generation
pharmaceuticals and advanced materials. The accurate determination of its melting and boiling
points is fundamental to its application. This guide has presented the available literature data,
highlighting existing inconsistencies that necessitate careful experimental verification. By
following the detailed, self-validating protocols provided, researchers can confidently determine
these crucial physicochemical properties, ensuring the integrity of their experimental work and
advancing their research objectives with precision and safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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